Cas no 874208-90-9 (m-PEG7-t-butyl ester)

• Product Name: m-PEG7-t-butyl ester
• CAS No: 874208-90-9
• MF: C₂₀H₄₀O₉
• MW: 424.526207923889
• CID: 2950203
• PubChem ID: 57890903
• Update Time: 2025-10-29

m-PEG7-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• 六甘醇单甲醚丙酸叔丁酯
• m-PEG7-t-butyl ester
• m-PEG6-Boc
• tert-butyl 3-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• 3-{2-[2-(2-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}-propionic acid tert-butyl ester
• 1,1-Dimethylethyl 4,7,10,13,16,19,22-heptaoxatricosanoate
• C70807
• SCHEMBL916562
• AKOS040742038
• M-PEG7-T-BUTYLESTER
• 874208-90-9
• BP-22798
• HY-130513
• CS-0108558
• DTXSID001198573
• VRQOLQLYLAUIGV-UHFFFAOYSA-N
• tert-butyl 2,5,8,11,14,17,20-heptaoxatricosan-23-oate
• m-PEG7-Boc

• Inchi： 1S/C20H40O9/c1-20(2,3)29-19(21)5-6-23-9-10-25-13-14-27-17-18-28-16-15-26-12-11-24-8-7-22-4/h5-18H2,1-4H3
• InChI Key： VRQOLQLYLAUIGV-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 424.26723285g/mol
• Monoisotopic Mass: 424.26723285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 23
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 90.9

Additional information on m-PEG7-t-butyl ester

m-PEG7-t-butyl Ester: A Comprehensive Overview

The compound with CAS No. 874208-90-9, commonly referred to as m-PEG7-t-butyl ester, is a specialized polymer derivative that has garnered significant attention in the fields of biotechnology, pharmaceuticals, and materials science. This compound is a derivative of polyethylene glycol (PEG), a well-known polymer with extensive applications due to its biocompatibility and hydrophilic properties. The t-butyl ester group attached to the PEG backbone introduces unique chemical properties, making it a versatile tool in various research and industrial applications.

Recent studies have highlighted the potential of m-PEG7-t-butyl ester in drug delivery systems. Researchers have demonstrated that this compound can serve as an effective stabilizer for nanoparticles, enhancing their stability and prolonging their circulation time in biological systems. For instance, a 2023 study published in *Advanced Materials* explored the use of m-PEG7-t-butyl ester in the formulation of lipid-polymer hybrid nanoparticles for targeted cancer therapy. The results indicated that the incorporation of this ester significantly improved the nanoparticles' ability to evade the immune system, thereby enhancing their therapeutic efficacy.

In addition to its role in drug delivery, m-PEG7-t-butyl ester has been utilized in the development of bioadhesives and hydrogels. A 2022 study in *Biomaterials Science* reported that this compound can be cross-linked with other biopolymers to create hydrogels with tunable mechanical properties. These hydrogels have shown promise in tissue engineering applications, particularly in wound healing and scaffold fabrication. The t-butyl ester group's hydrophobic nature contributes to the formation of strong intermolecular bonds, which are crucial for the mechanical integrity of these materials.

The synthesis of m-PEG7-t-butyl ester involves a multi-step process that typically begins with the activation of PEG using a coupling agent such as carbonyl diimidazole (CDI). This activation step facilitates the subsequent reaction with tert-butanol to form the ester bond. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, including the use of microwave-assisted reactions and solvent-free conditions. These methods not only reduce the environmental footprint but also improve the yield and purity of the final product.

Another area where m-PEG7-t-butyl ester has shown potential is in surface modification applications. By grafting this compound onto surfaces, researchers can impart desirable properties such as anti-fouling behavior and controlled drug release capabilities. A 2023 paper in *Surface Science* demonstrated that surfaces modified with m-PEG7-t-butyl ester exhibited reduced protein adsorption and enhanced resistance to bacterial colonization. These properties make it an attractive candidate for medical devices and implants.

Looking ahead, ongoing research is focused on optimizing the properties of m-PEG7-t-butyl ester for specific applications. For example, scientists are exploring ways to modify the polymer's molecular weight and degree of substitution to tailor its behavior in different environments. Additionally, there is growing interest in using this compound as a building block for more complex polymeric systems, such as block copolymers and graft copolymers.

In conclusion, m-PEG7-t-butyl ester (CAS No. 874208-90-9) is a versatile polymer derivative with a wide range of applications across multiple disciplines. Its unique combination of biocompatibility, stability, and tunable properties makes it an invaluable tool for researchers and industry professionals alike. As advancements in polymer chemistry continue to unfold, it is likely that this compound will find even more innovative uses in the years to come.